Cas no 151947-48-7 (2-(3,4-Dichlorophenyl)-2-methylpropylamine Hydrochloride)

• Product Name: 2-(3,4-Dichlorophenyl)-2-methylpropylamine Hydrochloride
• CAS No: 151947-48-7
• MF: C₁₀H₁₄Cl₃N
• MW: 254.583859920502
• MDL: MFCD22192472
• CID: 3044436
• Update Time: 2025-10-28

2-(3,4-Dichlorophenyl)-2-methylpropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-2-methylpropylamine HCl
• 2-(3,4-Dichlorophenyl)-2-methylpropan-1-amine hydrochloride
• 2-(3,4-Dichlorophenyl)-2-methylpropylamine Hydrochloride

• MDL： MFCD22192472
• Inchi： 1S/C10H13Cl2N.ClH/c1-10(2,6-13)7-3-4-8(11)9(12)5-7;/h3-5H,6,13H2,1-2H3;1H
• InChI Key： DGUOZIQFXKPLDJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Cl)C=1)(C)(C)CN.Cl

2-(3,4-Dichlorophenyl)-2-methylpropylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3,4-Dichlorophenyl)-2-methylpropylamine Hydrochloride

2-(3,4-Dichlorophenyl)-2-methylpropylamine Hydrochloride: A Comprehensive Overview

2-(3,4-Dichlorophenyl)-2-methylpropylamine hydrochloride, also known by its CAS number 151947-48-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dichlorophenyl group attached to a methylpropylamine moiety. The hydrochloride salt form suggests its potential application in pharmaceuticals, where such salts are commonly used to enhance solubility and stability.

The synthesis of 2-(3,4-dichlorophenyl)-2-methylpropylamine hydrochloride involves a series of well-established organic reactions. Typically, the starting material is 3,4-dichloroaniline, which undergoes alkylation to introduce the methylpropyl group. Subsequent acidification with hydrochloric acid yields the hydrochloride salt. This process is highly efficient and has been optimized in recent studies to improve yield and purity. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis, which has shown promising results in reducing reaction time while maintaining product quality.

The chemical structure of this compound plays a crucial role in its pharmacological activity. The dichlorophenyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes. The methylpropylamine moiety, on the other hand, introduces hydrogen bonding capabilities, enhancing the compound's interaction with target proteins. Recent studies have highlighted the importance of these structural features in modulating the compound's bioavailability and efficacy.

In terms of applications, 2-(3,4-dichlorophenyl)-2-methylpropylamine hydrochloride has shown potential in various therapeutic areas. Preclinical studies have demonstrated its anti-inflammatory and analgesic properties, making it a candidate for pain management drugs. Additionally, research into its anti-cancer properties has revealed that it may inhibit certain oncogenic pathways, offering a new avenue for cancer therapy.

The latest research on this compound has focused on its mechanism of action and toxicity profile. Using advanced computational methods such as molecular docking and dynamics simulations, scientists have gained insights into how this compound interacts with target enzymes and receptors. These studies have provided valuable information for optimizing its pharmacokinetic properties and minimizing adverse effects.

In conclusion, 2-(3,4-dichlorophenyl)-2-methylpropylamine hydrochloride (CAS No. 151947-48-7) is a versatile compound with promising applications in drug development. Its unique structure and favorable pharmacological properties make it a subject of ongoing research interest. As advancements in synthetic chemistry and pharmacology continue to evolve, this compound holds the potential to contribute significantly to the development of novel therapeutic agents.